Cas no 847934-04-7 (2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide)

2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide is a specialized pyrrole-derived compound featuring a chloroacetyl functional group, which enhances its reactivity in synthetic applications. Its molecular structure, incorporating both amide and chloroacetyl moieties, makes it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The compound’s stability under controlled conditions and its selective reactivity with nucleophiles are advantageous for precise modifications in pharmaceutical and agrochemical research. Its well-defined purity and consistent performance ensure reliable results in complex reaction pathways. This compound is particularly valued for its role in developing biologically active molecules, offering researchers a robust building block for targeted molecular design.
2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide structure
847934-04-7 structure
Product Name:2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide
CAS No:847934-04-7
MF:C10H13ClN2O2
MW:228.675421476364
CID:3108386
PubChem ID:4962696
Update Time:2025-06-08

2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
    • Z94599348
    • 847934-04-7
    • SR-01000072098
    • EN300-13866
    • CS-0234087
    • 2-[3-(2-chloroacetyl)-2,5-dimethylpyrrol-1-yl]acetamide
    • SR-01000072098-1
    • AKOS000117865
    • 2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
    • 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide
    • Inchi: 1S/C10H13ClN2O2/c1-6-3-8(9(14)4-11)7(2)13(6)5-10(12)15/h3H,4-5H2,1-2H3,(H2,12,15)
    • InChI Key: JLKLWXKKPVIWCQ-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=C(C)N(CC(N)=O)C=1C)=O

Computed Properties

  • Exact Mass: 228.0665554Da
  • Monoisotopic Mass: 228.0665554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 65.1Ų

2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C640188-25mg
2-[3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
25mg
$ 50.00 2022-06-06
TRC
C640188-50mg
2-[3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
50mg
$ 70.00 2022-06-06
TRC
C640188-250mg
2-[3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
250mg
$ 275.00 2022-06-06
Enamine
EN300-13866-0.05g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
0.05g
$64.0 2023-05-01
Enamine
EN300-13866-0.1g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
0.1g
$96.0 2023-05-01
Enamine
EN300-13866-0.25g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
0.25g
$136.0 2023-05-01
Enamine
EN300-13866-0.5g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
0.5g
$256.0 2023-05-01
Enamine
EN300-13866-1.0g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
1g
$355.0 2023-05-01
Enamine
EN300-13866-2.5g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
2.5g
$697.0 2023-05-01
Enamine
EN300-13866-5.0g
2-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetamide
847934-04-7
5g
$1033.0 2023-05-01

Additional information on 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide

Introduction to 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide (CAS No. 847934-04-7) in Modern Chemical and Pharmaceutical Research

The compound 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide, identified by the CAS number 847934-04-7, represents a significant advancement in the realm of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the chloroacetyl moiety and the dimethylpyrrole core suggests a versatile chemical profile that may facilitate diverse biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrrole derivatives. The 2,5-dimethylpyrrole scaffold in this compound not only contributes to its unique electronic properties but also opens up possibilities for modulating various biological pathways. Current research indicates that such pyrrole-based structures are frequently employed in the design of molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The chloroacetyl group, on the other hand, is well-known for its ability to enhance binding affinity through acylation reactions, making it a valuable tool in drug discovery.

One of the most compelling aspects of 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide is its potential role as an intermediate in synthesizing more complex pharmacophores. Researchers have been exploring its reactivity towards nucleophiles and other electrophilic species, which could lead to the development of derivatives with enhanced target specificity. For instance, studies have demonstrated that acetylated pyrrole derivatives can interact with enzymes and receptors in ways that warrant further investigation. This has prompted numerous academic and industrial groups to incorporate this compound into their synthetic pipelines.

The structural motif of 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide also aligns with emerging trends in drug design, where modularity and adaptability are key principles. The combination of a rigid heterocyclic core with a flexible acetyl side chain allows for fine-tuning of physicochemical properties such as solubility and metabolic stability. These attributes are critical for optimizing drug-like characteristics and ensuring efficacy in vivo. Recent computational studies have even suggested that this compound may exhibit favorable pharmacokinetic profiles when properly optimized.

Moreover, the growing interest in chloroacetyl containing compounds stems from their demonstrated utility in modifying protein function through covalent bonding. This approach has been particularly successful in targeting enzymes involved in inflammatory responses and cancer progression. The pyrrole derivative in 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide could serve as a scaffold for developing molecules that selectively inhibit these pathogenic pathways. Preliminary data from laboratory-scale experiments indicate promising results when tested against relevant biological targets.

From a synthetic chemistry perspective, the preparation of 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide presents an intriguing challenge due to its complex stereochemistry and functional group interplay. Advanced synthetic methodologies, including transition-metal catalysis and enantioselective reactions, have been employed to access this compound with high purity. These efforts not only contribute to the compound's availability for further research but also showcase the evolving capabilities of modern organic synthesis.

The implications of this compound extend beyond academic research; they hold significant promise for therapeutic applications. As drug discovery continues to evolve at an unprecedented pace, molecules like 2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide are likely to play a pivotal role in addressing unmet medical needs. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these laboratory findings into tangible benefits for patients worldwide.

In conclusion,2-3-(2-Chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-ylacetamide (CAS No. 847934-04-7) exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features make it a valuable building block for drug development, while ongoing research continues to uncover new possibilities for its application. As our understanding of biological systems deepens and synthetic techniques advance,this compound is poised to make meaningful contributions to the field of medicinal chemistry.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent